4-((3-Methoxyazetidin-1-yl)methyl)pyridine

• IUPAC Name: 4-[(3-methoxyazetidin-1-yl)methyl]pyridine
• InChI: InChI=1S/C10H14N2O/c1-13-10-7-12(8-10)6-9-2-4-11-5-3-9/h2-5,10H,6-8H2,1H3
• InChI Key: FKNDOARCGJOOMY-UHFFFAOYSA-N
• Canonical SMILES: COC1CN(C1)CC2=CC=NC=C2
• Molecular Formula: C10H14N2O
• Molecular Weight: 178.23 g/mol

Description

4-((3-Methoxyazetidin-1-yl)methyl)pyridine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a member of the pyridine family and has a molecular formula of C10H13NO2.

Scientific Research Applications

• Scaffold for Highly Functionalized Isoxazoles : The compound acts as a convenient scaffold for synthesizing other highly functionalized 3-pyridin-3-ylisoxazoles-5-carboxylic acid derivatives and isoxazole-annulated heterocycles, which have potential applications in various chemical syntheses (Ruano et al., 2005).

• Synthesis of Novel Antitumor Agents : It is involved in the synthesis of novel rhodacyanine dyes, which are evaluated as potential antitumor agents. Attention is focused on the structure-activity study of heteroaromatic rings for the development of efficacious compounds for cancer therapy (Kawakami et al., 1998).

• Potential Anti-Inflammatory Agents : The compound forms the basis for synthesizing molecules like methyl 3-hydroxythieno[2,3-b]pyridine-2-carboxylate, which have been targeted as potential anti-inflammatory agents (Moloney, 2001).

• Development of Antidepressant and Nootropic Agents : It is used in the synthesis of N′-[(1Z)-(substituted aromatic) methylidene] pyridine-4-carbohydrazides and N-[3-chloro-2-(substituted aromatic)-4-oxoazetidin-1-yl]pyridine-4-carboxamides. These compounds have shown antidepressant and nootropic activities, suggesting potential in CNS-related therapies (Thomas et al., 2016).

• Nicotinic Acetylcholine Receptor Binding : It's involved in the synthesis of compounds like 2-fluoro-3-[2(S)-2-azetidinylmethoxy]pyridine, a ligand with high affinity for the human alpha4beta2 nicotinic acetylcholine receptor subtype. This is significant for developing PET ligands for brain imaging nAChRs (Doll et al., 1999).

• Antiulcer Activity : Pyrimidinone derivatives related to the compound have been synthesized and evaluated for their cytoprotective antiulcer activity, demonstrating significant potential in gastroenterological applications (Ikeda et al., 1996).

• Catalysis in Methylation of Pyridines : The compound is relevant in the catalysis of C-3/5 methylation of pyridines using temporary dearomatisation. This innovative approach uses feedstock chemicals like methanol and formaldehyde, highlighting its significance in organic synthesis (Grozavu et al., 2020).

Mechanism of Action

Target of Action

The primary targets of 4-((3-Methoxyazetidin-1-yl)methyl)pyridine are currently unknown. This compound is structurally similar to other azetidine derivatives, which have been reported to interact with various biological targets . .

Mode of Action

Based on the structural similarity to other azetidine derivatives, it can be hypothesized that this compound may interact with its targets through non-covalent interactions such as hydrogen bonding, ionic interactions, and hydrophobic effects .

Biochemical Pathways

Other azetidine derivatives have been reported to influence various biochemical pathways

Pharmacokinetics

The methoxy group in the structure may influence its solubility and absorption characteristics .